N1-(2-(dimethylamino)ethyl)-N2-(2-fluorophenyl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N'-(2-fluorophenyl)oxamide
• InChI: InChI=1S/C12H16FN3O2/c1-16(2)8-7-14-11(17)12(18)15-10-6-4-3-5-9(10)13/h3-6H,7-8H2,1-2H3,(H,14,17)(H,15,18)
• InChI Key: USAIFVWXCIERAJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C(=O)NC1=CC=CC=C1F
• Molecular Formula: C12H16FN3O2
• Molecular Weight: 253.27 g/mol

Description

“N1-(2-(dimethylamino)ethyl)-N2-(2-fluorophenyl)oxalamide” is a chemical compound with a complex structure. It contains a total of 61 bonds, including 30 non-H bonds, 12 multiple bonds, 8 rotatable bonds, 1 double bond, and 11 aromatic bonds. The structure also includes 1 five-membered ring, 2 six-membered rings, 1 tertiary amide (aromatic), 2 tertiary amines (aliphatic), and 1 Pyrrole.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It includes a variety of functional groups and rings, including a pyrrole, a tertiary amide, and two tertiary amines. The compound also includes a fluorophenyl group, which likely contributes to its unique properties.

Scientific Research Applications

Fluorescent Chemosensor Applications

The compound has been utilized in the development of fluorescent chemosensors. Specifically, a study highlighted the synthesis of a chemosensor with N1-(2-(dimethylamino)ethyl)-N2-(2-fluorophenyl)oxalamide structural units, showing remarkable fluorescence enhancement in the presence of Zn2+ in aqueous solutions. This chemosensor exhibited the potential to detect and quantify Zn2+ in water samples, distinguishing it clearly from Cd2+ ions. The binding properties with Zn2+ were thoroughly investigated, confirming its utility in fluorescent detection applications (Kim et al., 2016).

Neurological Disease Diagnosis

The compound's derivative, [18F]FDDNP, has been instrumental in diagnosing neurological diseases like Alzheimer's. It was employed in positron emission tomography (PET) studies to determine the localization and load of neurofibrillary tangles and beta-amyloid senile plaques in the brains of living Alzheimer's patients. This non-invasive technique has greatly aided in the diagnostic assessment of Alzheimer's and could potentially be applied to monitor responses during treatment trials (Shoghi-Jadid et al., 2002).

Biocompatible Macromolecular Luminogens

In another interesting application, derivatives of this compound were part of the synthesis of nonaromatic biocompatible macromolecular luminogens. These were used for sensing and removals of Fe(III) and Cu(II) ions, showing excellent biocompatibility and sensitivity in detections/exclusions. The intrinsic fluorescence and selective coordinations with the ions demonstrated the compound's potential in multipurpose applications, including water purification and environmental monitoring (Dutta et al., 2020).

Gene Vector and Bioimaging Applications

The compound also found use in the field of bioimaging and gene delivery. Star-shaped polycations with a structure related to N1-(2-(dimethylamino)ethyl)-N2-(2-fluorophenyl)oxalamide were synthesized for fluorescent gene vectors and bioimaging. These compounds, due to their good fluorescence properties and ability to condense DNA into stable nanoparticles, were efficient in delivering DNA into live cells, showcasing higher efficiency and lower cytotoxicity than some commercial alternatives (You et al., 2014).